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Compound of Interest

Compound Name: Ruthenium(lll) chloride

Cat. No.: B052779

An in-depth analysis of Ruthenium(lll) chloride's hazardous properties, safety protocols, and
toxicological data to ensure safe handling and application in research and development.

Ruthenium(lll) chloride (RuCls), a common starting material in the synthesis of ruthenium
complexes, is a compound that necessitates careful handling due to its hazardous nature. This
technical guide provides a comprehensive overview of its safety data, hazard classifications,
and essential protocols for researchers, scientists, and drug development professionals. The
information is presented to facilitate easy access and clear understanding of the risks
associated with this chemical and the measures required to mitigate them.

Physicochemical and Toxicological Data

A clear understanding of the quantitative data associated with Ruthenium(lll) chloride is
fundamental to a thorough risk assessment. The following tables summarize key
physicochemical properties and toxicological endpoints for both the anhydrous and hydrated
forms of the compound.

Table 1: Physicochemical Properties of Ruthenium(lil) Chloride
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Anhydrous Ruthenium(lll)

Ruthenium(lll) Chloride

Property .
Chloride Hydrate
14898-67-0 (x-hydrate),
CAS Number 10049-08-8 _
13815-94-6 (trihydrate)
Molecular Formula RuCls RuCls-xH20
Molar Mass 207.43 g/mol Varies with hydration
Black crystalline solid powder )
Appearance Dark brown or black solid
or lumps
Melting Point >500°C (decomposes)[1][2] Not available
Density 3.11 g/cm?3 at 20°C[3] Not available
o Insoluble in cold water,
Solubility in Water Soluble[1]

decomposes in hot water[4][5]

Stability

Stable under normal

temperatures and pressures|6]

Stable under normal ambient
and anticipated storage and

handling conditions[3]

Table 2: Acute Toxicity Data for Ruthenium(lil) Chloride

Endpoint Value Species Route Reference
LDso 360 mg/kg Rat Intraperitoneal [4][5]

LDso 108 mg/kg Mouse Intraperitoneal [7]

Acute Toxicity 500 mglkg ] Oral 31e]

Estimate (ATE)

Hazard Identification and Classification

Ruthenium(lll) chloride is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are its corrosive nature and acute toxicity.
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GHS Classification

The GHS classification for Ruthenium(lll) chloride is summarized below. It is crucial to note
that this classification calls for stringent safety measures in handling and storage.

Table 3: GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[3]

Acute Toxicity, Oral Category 4 o]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/1C
burns and eye damage[3][8][9]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[3][9]

H411/H412: Toxic/Harmful to
Category 2/3 aquatic life with long lasting
effects[3][9]

Hazardous to the aquatic

environment, long-term hazard

The following diagram illustrates the GHS hazard communication elements for Ruthenium(lil)

chloride.
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Ruthenium(III) Chloride

Ruthenium(lll) Chloride

Hazard Statements

Hazard Pictograms Signal Word
H302: Harmful if swallowed

. . . Danger H314: Causes severe skin burns and eye damage
Corrosion Exclamation Mark Environment
H411/H412: Toxic/Harmful to aquatic life with long lasting effects
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Preparation Phase

Animal Acclimatization
(>=5 days)

y

Fasting
(overnight for rats)

l

Dose Preparation
(in suitable vehicle)

Study|Phase

Oral Gavage
Administration

Observation Period
(14 days)

Al’lalyS]vS Phase

Data Collection
(Mortality, Clinical Signs, Body Weight)

Gross Necropsy

(LDSO Calculation)
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Required Personal Protective Equipment

Chemical Splash Goggles
wears and Face Shield
wears Chemical_—Resistant Gloves

(e.g., Nitrile, Neoprene)
wears Protective Clothing
¢ (Lab Coat, Apron)

wears

Researcher

NIOSH/MSHA-approved Respirator
(if dust is generated)

Exposure to
Ruthenium(ll) Chloride

Routes of [Exposure and Imimediate Actions
v v v A
[ Inhalation: . j [ X . Skin Contact: . j X . Eye Contact: . j [ Do NOTI?ggiggr:;omiﬁn 0. J
h_lluve o fregh air. - Immediately flush with plenty uf_ water for at least 15 minutes. Immediately flush eyes with plen§y of water for at least 15 minutes. g e 4
If not breathing, give artificial respiration. Remove contaminated clothing. Remove contact lenses if present and easy to do. Give a cupful of water if victim is consclous.
( Y Y \

| Seek iate Medical Attention <&

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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